2-[(tetrahydro-2H-pyran-2-yl)methyl]cyclohexanone

• Molecular Formula: C12H20O2
• Molecular Weight: 196.29 g/mol
• IUPAC Name: 2-(oxan-2-ylmethyl)cyclohexan-1-one
• InChI: InChI=1S/C12H20O2/c13-12-7-2-1-5-10(12)9-11-6-3-4-8-14-11/h10-11H,1-9H2
• InChI Key: RTUGAEXVYZYIRI-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=O)C(C1)CC2CCCCO2

Description

2-[(tetrahydro-2H-pyran-2-yl)methyl]cyclohexanone is a useful research compound. Its molecular formula is C12H20O2 and its molecular weight is 196.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Neat, dry DMSO (4 equivalents) is added slowly to a CH2Cl2 solution of the oxalyl chloride (1.25 equivalents) cooled to -70° C. under N2. After stirring for about 15 min., the product of Example 193 (1 equivalent) in CH2Cl2 is added slowly. Neat triethylamine (4 equivalents) is then added and the mixture is warmed to 0° C. After 30 min., the mixture is poured into stirred ice-water and neutralized with dilute HCl. The mixture is then separated and the aqueous layer extracted with CH2Cl2. The organic extracts are then combined, washed with dilute brine, dried (MgSO4) and stripped of all solvent under reduced pressure. The crude title compound is purified by column chromatography.